Cas no 672333-10-7 (Acetonitrile, [[4-(trifluoromethyl)phenyl]amino]- (9CI))
672333-10-7 structure
Product Name:Acetonitrile, [[4-(trifluoromethyl)phenyl]amino]- (9CI)
CAS No:672333-10-7
MF:C9H7F3N2
MW:200.160492181778
CID:965627
PubChem ID:28575673
Update Time:2025-04-19
Acetonitrile, [[4-(trifluoromethyl)phenyl]amino]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, [[4-(trifluoromethyl)phenyl]amino]- (9CI)
- 672333-10-7
- AKOS000256185
- ACETONITRILE,[[4-(TRIFLUOROMETHYL)PHENYL]AMINO]-
- {[4-(Trifluoromethyl)phenyl]amino}acetonitrile
-
- Inchi: 1S/C9H7F3N2/c10-9(11,12)7-1-3-8(4-2-7)14-6-5-13/h1-4,14H,6H2
- InChI Key: DGHUIZKWEQEOTN-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)NCC#N)(F)F
Computed Properties
- Exact Mass: 200.056
- Monoisotopic Mass: 200.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.8A^2
- XLogP3: 2.6
Acetonitrile, [[4-(trifluoromethyl)phenyl]amino]- (9CI) Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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